Cas no 2377034-27-8 (Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate
• CAS No: 2377034-27-8
• MF: C₁₅H₂₄ClN₅O₂
• MW: 341.836361885071
• CID: 6334369
• PubChem ID: 145913364
• Update Time: 2025-06-15

Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7446571
• 2377034-27-8
• tert-butyl 4-{[(4-chloro-1,3,5-triazin-2-yl)(methyl)amino]methyl}piperidine-1-carboxylate
• Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate

• Inchi： 1S/C15H24ClN5O2/c1-15(2,3)23-14(22)21-7-5-11(6-8-21)9-20(4)13-18-10-17-12(16)19-13/h10-11H,5-9H2,1-4H3
• InChI Key： FUDPNUFSSUQSQQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=NC(=N1)N(C)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 341.1618527g/mol
• Monoisotopic Mass: 341.1618527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Additional information on Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate (CAS No. 2377034-27-8)

The compound Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate (CAS No. 2377034-27-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,5-triazine core and a piperidine moiety, makes it a valuable building block for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel kinase inhibitors and antiviral agents, aligning with current trends in drug discovery.

In recent years, the demand for triazine derivatives has surged, driven by their versatility in medicinal chemistry. The 4-chloro-1,3,5-triazin-2-yl group in this compound is particularly noteworthy, as it serves as a reactive handle for further functionalization. This characteristic has led to its exploration in click chemistry and bioconjugation applications, which are hot topics in the field of targeted drug delivery. Additionally, the tert-butyl carbamate (Boc) protecting group enhances the compound's stability, making it suitable for multi-step synthetic routes.

From an industrial perspective, Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. The compound's high purity and scalability are frequently highlighted in patent literature, addressing common queries about process optimization in fine chemical manufacturing.

The pharmacological potential of this compound is another area of intense investigation. Its structural features suggest possible interactions with G-protein-coupled receptors (GPCRs) and enzyme active sites, making it a candidate for central nervous system (CNS) drug development. These properties resonate with current searches for neuroprotective agents and cognitive enhancers, reflecting the compound's relevance in addressing neurodegenerative diseases.

Analytical characterization of CAS No. 2377034-27-8 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are critical for quality control in pharmaceutical applications. The compound's chromatographic behavior and spectral fingerprints are well-documented, providing valuable references for laboratories engaged in method development. This data is particularly useful for researchers troubleshooting isomeric impurities or optimizing separation protocols.

In material science applications, the piperidine-carboxylate segment of this molecule has attracted attention for designing functional polymers and coordination complexes. The ability to modify its steric bulk through the tert-butyl group offers tunability in molecular recognition systems. Such properties are frequently searched in relation to supramolecular chemistry and catalyst design, demonstrating the compound's interdisciplinary importance.

Safety assessments of Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate emphasize proper handling under standard laboratory conditions. While not classified as hazardous, its reactivity profile warrants precautions typical for chloro-substituted heterocycles. These considerations are particularly relevant for researchers comparing alternative synthetic routes or evaluating atom economy in their workflows.

The commercial availability of this compound has expanded significantly, with suppliers offering both milligram-scale quantities for exploratory research and kilogram-scale batches for process development. This accessibility supports its growing adoption in high-throughput screening platforms and combinatorial chemistry approaches. Current market trends indicate rising interest in custom synthesis services for derivatives of this scaffold.

Patent analysis reveals that CAS 2377034-27-8 appears in claims related to protein degradation technologies, particularly PROTACs (Proteolysis Targeting Chimeras). This connection to cutting-edge therapeutic modalities explains its prominence in recent drug discovery literature. The compound's bifunctional linker potential makes it valuable for constructing heterobifunctional molecules, a key strategy in modern targeted therapy development.

Looking forward, Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate is poised to maintain its importance in chemical research. Its balanced lipophilicity (predicted LogP ~2.5) and molecular weight (~342 g/mol) fall within desirable ranges for lead optimization programs. These physicochemical properties, combined with its synthetic versatility, ensure its continued relevance in addressing contemporary challenges in medicinal chemistry and chemical biology.